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Compound of Interest

Compound Name: ENMD-2076 Tartrate

Cat. No.: B1671335

Technical Support Center: ENMD-2076 Tartrate

This technical support center provides troubleshooting guidance and frequently asked
guestions for researchers, scientists, and drug development professionals working with ENMD-
2076 tartrate. Our aim is to help you resolve common issues, such as precipitation in stock
solutions, to ensure the accuracy and reproducibility of your experiments.

Frequently Asked Questions (FAQSs)

Q1: What is ENMD-2076 tartrate and what are its primary targets?

ENMD-2076 is an orally active, multi-targeted kinase inhibitor.[1][2] Its primary targets include
Aurora A kinase, as well as kinases involved in angiogenesis such as VEGFRs and FGFRs.[1]
It has shown selective activity against Aurora A and FIt3.[3][4] This dual mechanism of targeting
both cell proliferation and angiogenesis makes it a compound of interest in cancer research.[1]

[2]

Q2: What is the molecular weight of ENMD-2076 tartrate?

The molecular weight of ENMD-2076 tartrate is approximately 525.56 g/mol .
Q3: In which solvents is ENMD-2076 tartrate soluble?

ENMD-2076 tartrate is most soluble in dimethyl sulfoxide (DMSO).[3][5][6] There are
conflicting reports regarding its solubility in agueous solutions and ethanol. Some sources

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1671335?utm_src=pdf-interest
https://www.benchchem.com/product/b1671335?utm_src=pdf-body
https://www.benchchem.com/product/b1671335?utm_src=pdf-body
https://www.benchchem.com/product/b1671335?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/21177375/
https://aacrjournals.org/mct/article/10/1/126/90941/ENMD-2076-Is-an-Orally-Active-Kinase-Inhibitor
https://pubmed.ncbi.nlm.nih.gov/21177375/
https://www.selleckchem.com/products/enmd-2076.html
https://www.medchemexpress.com/enmd-2076.html
https://pubmed.ncbi.nlm.nih.gov/21177375/
https://aacrjournals.org/mct/article/10/1/126/90941/ENMD-2076-Is-an-Orally-Active-Kinase-Inhibitor
https://www.benchchem.com/product/b1671335?utm_src=pdf-body
https://www.benchchem.com/product/b1671335?utm_src=pdf-body
https://www.benchchem.com/product/b1671335?utm_src=pdf-body
https://www.benchchem.com/product/b1671335?utm_src=pdf-body
https://www.selleckchem.com/products/enmd-2076.html
https://www.selleckchem.com/products/enmd-2076-l-tartaric-acid.html
http://www.apexbt.com/downloader/document/A4129/Datasheet.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671335?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

suggest it is slightly soluble in water (1 mg/mL), while others state it is insoluble.[3][5][7] It is
generally considered insoluble in ethanol.[5] For cell culture experiments, stock solutions are
typically prepared in DMSO and then further diluted in culture media.

Q4: How should | store ENMD-2076 tartrate powder and stock solutions?

The solid compound should be stored at -20°C, protected from light and moisture.[6][7][8]
Stock solutions in DMSO should also be stored at -20°C.[6][8] It is recommended to aliquot the
stock solution into single-use volumes to avoid repeated freeze-thaw cycles, which can
contribute to compound degradation and precipitation.[9]

Troubleshooting Guide: ENMD-2076 Tartrate
Precipitation in Stock Solutions

Precipitation of ENMD-2076 tartrate in stock solutions can significantly impact experimental
results. The following guide addresses common causes and provides solutions to this issue.

Visual Troubleshooting Workflow

Check Solvent Quality:
- Anhydrous/Fresh DMSO?
- Stored properly?

Use fresh, anhydrous DMSO.
Warm solution gently (37°C).

Verify Concentration:
- Is it above the
solubility limit?

A

Review Storage:
- Stored at -20°C? Aliquot stock into single-use vials.
- Aliquoted? Minimize freeze-thaw cycles.
- Repeated freeze-thaw?

Yes Prepare a new stock at a
lower, verified concentration.

Precipitation Observed

in Stock Solution

Examine Dilution Protocol: Perform serial dilutions.
- Rapid precipitation upon Increase final DMSO concentration
dilution in aqueous buffer? in the working solution if possible.

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.selleckchem.com/products/enmd-2076.html
https://www.selleckchem.com/products/enmd-2076-l-tartaric-acid.html
https://www.bocsci.com/product/enmd-2076-l-tartaric-acid-cas-1291074-87-7-457865.html
https://www.selleckchem.com/products/enmd-2076-l-tartaric-acid.html
https://www.benchchem.com/product/b1671335?utm_src=pdf-body
http://www.apexbt.com/downloader/document/A4129/Datasheet.pdf
https://www.bocsci.com/product/enmd-2076-l-tartaric-acid-cas-1291074-87-7-457865.html
https://www.medkoo.com/products/20612
http://www.apexbt.com/downloader/document/A4129/Datasheet.pdf
https://www.medkoo.com/products/20612
https://www.medchemexpress.com/enmd-2076-tartrate.html
https://www.benchchem.com/product/b1671335?utm_src=pdf-body
https://www.benchchem.com/product/b1671335?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671335?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

Click to download full resolution via product page

Caption: Troubleshooting workflow for ENMD-2076 tartrate precipitation.

Common Issues and Solutions in Q&A Format

Q: My ENMD-2076 tartrate precipitated out of the DMSO stock solution. What could be the
cause?

A: Several factors could lead to precipitation in your DMSO stock solution:

e Solvent Quality: DMSO is hygroscopic, meaning it readily absorbs moisture from the air.
Water contamination in DMSO can significantly reduce the solubility of many compounds,
including ENMD-2076 tartrate.[3][5] Always use fresh, anhydrous (water-free) DMSO to
prepare your stock solutions.

o Concentration: You may have prepared a stock solution that is above the solubility limit of
ENMD-2076 tartrate in DMSO. While some suppliers report high solubility, it's best to be
conservative.

o Storage Conditions: Improper storage can lead to precipitation. Repeated freeze-thaw cycles
can cause the compound to come out of solution. Storing at temperatures warmer than the
recommended -20°C can also affect stability.

o Compound Purity and Batch-to-Batch Variation: Although less common from reputable
suppliers, variations in purity between batches could affect solubility.

Q: I used fresh, anhydrous DMSO and my compound still precipitated. What should | do?
A: If you are confident in your solvent quality, consider the following:

e Gentle Warming: Try gently warming the solution in a 37°C water bath for 10-15 minutes and
vortexing to see if the precipitate redissolves. Some sources suggest this can help achieve a
higher concentration.

e Sonication: A brief sonication in an ultrasonic bath can also help to redissolve the compound.
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o Lower the Concentration: If the precipitate does not redissolve, it is likely that the
concentration is too high. Prepare a new stock solution at a lower concentration.

Q: My stock solution is clear, but the compound precipitates when | dilute it in my aqueous cell
culture medium. How can | prevent this?

A: This is a common issue when diluting a DMSO stock into an aqueous buffer or medium.
ENMD-2076 tartrate has low aqueous solubility.

 Serial Dilutions: Instead of a single large dilution, perform serial dilutions. This gradual
decrease in DMSO concentration can sometimes keep the compound in solution.

 Increase Final DMSO Concentration: If your experimental system allows, a slightly higher
final concentration of DMSO in the working solution might be necessary to maintain solubility.
However, be mindful of the potential effects of DMSO on your cells.

e Use of Pluronic F-68 or other surfactants: In some cases, the addition of a small amount of a
biocompatible surfactant to the final dilution can help to maintain the solubility of hydrophobic
compounds. This should be tested for compatibility with your specific assay.

Data Summary

Solubility of ENMD-2076 Tartrate

Solvent Reported Solubility Source
DMSO 175.8 mg/mL [6]
DMSO 105 mg/mL (279.64 mM) [3]
DMSO 100 mg/mL (190.27 mM) [5]
Water 1 mg/mL [3]
Water Insoluble [5]
Ethanol 1 mg/mL [3]
Ethanol Insoluble [5][6]
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Note: The variability in reported solubility may be due to differences in experimental conditions,
such as temperature, pH, and the hydration state of the DMSO used.

Experimental Protocols
Protocol for Preparing a 10 mM ENMD-2076 Tartrate
Stock Solution in DMSO

Materials:

« ENMD-2076 tartrate (MW: 525.56 g/mol )

e Anhydrous Dimethyl Sulfoxide (DMSO)
 Sterile, conical microcentrifuge tubes or vials
o Calibrated pipette

» Vortex mixer

e Optional: Water bath at 37°C, Sonicator

Procedure:

Pre-warm the DMSO: If the DMSO has been stored at a low temperature, allow it to come to
room temperature before opening to prevent moisture condensation.

o Weigh the Compound: Accurately weigh out the desired amount of ENMD-2076 tartrate. For
example, to prepare 1 mL of a 10 mM stock solution, you would need 5.26 mg of the
compound.

o Add DMSO: Add the calculated volume of anhydrous DMSO to the vial containing the
ENMD-2076 tartrate.

e Dissolve the Compound: Vortex the solution thoroughly for 1-2 minutes. If the compound
does not fully dissolve, you can gently warm the vial in a 37°C water bath for 10-15 minutes,
followed by vortexing. Alternatively, sonicate the vial for a few minutes.
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» Visually Inspect: Ensure the solution is clear and free of any visible precipitate before
proceeding.

 Aliquot for Storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into
smaller, single-use volumes in sterile microcentrifuge tubes.

o Store Properly: Store the aliquots at -20°C, protected from light.

Signaling Pathway Diagrams

ENMD-2076 is known to inhibit key signaling pathways involved in cell proliferation and
angiogenesis. The diagrams below illustrate these pathways.
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Caption: ENMD-2076 inhibits both cell proliferation and angiogenesis pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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